Cas no 940279-83-4 ((R)-Carisbamate β-D-O-Glucuronide)

• Product Name: (R)-Carisbamate β-D-O-Glucuronide
• CAS No: 940279-83-4
• Molecular Formula: C₁₅H₁₈ClNO₉
• Molecular Weight: 391.75800
• CID: 1000564
• PubChem ID: 71314563

(R)-Carisbamate β-D-O-Glucuronide Properties

Names and Identifiers

• (R)-Carisbamate β-D-O-Glucuronide
• (2S,3S,4S,5R,6R)-6-[(1R)-2-carbamoyloxy-1-(2-chlorophenyl)ethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• (R)-CARISBAMATE ß-D-O-GLUCURONIDE
• RWJ-333369 metabolite M23
• (R)-Carisbamate
• 609LF4DDW5
• (R)-CARISBAMATE BETA-D-O-GLUCURONIDE
• (R)-Carisbamate ?-D-O-Glucuronide
• UNII-609LF4DDW5
• beta-D-Glucopyranosiduronic acid, (1R)-2-((aminocarbonyl)oxy)-1-(2-chlorophenyl)ethyl
• R-382574
• (1R)-2-((AMINOCARBONYL)OXY)-1-(2-CHLOROPHENYL)ETHYL .BETA.-D-GLUCOPYRANOSIDURONIC ACID
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (1R)-2-((AMINOCARBONYL)OXY)-1-(2-CHLOROPHENYL)ETHYL
• (1R)-2-((Aminocarbonyl)oxy)-1-(2-chlorophenyl)ethyl beta-D-glucopyranosiduronic acid
• DTXSID40747301
• 940279-83-4
• A-D-O-Glucuronide
• R382574
• (1R)-2-(Carbamoyloxy)-1-(2-chlorophenyl)ethyl beta-D-glucopyranosiduronic acid

• InChIKey： RKWAMNXFHLRQGF-WHUHBCJBSA-N
• Inchi： InChI=1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9-,10-,11+,12-,14+/m0/s1
• SMILES： C1=CC=C(C(=C1)C(COC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl

Computed Properties

• Exact Mass: 391.06700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 391.0670088g/mol
• Heavy Atom Count: 26
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 169Ų

Experimental Properties

• LogP: -0.10100
• PSA: 169.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives